Cas no 151832-72-3 (1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI))

1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) structure
151832-72-3 structure
Product Name:1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI)
CAS No:151832-72-3
MF:C6H10
MW:92.2052187919617
CID:99428
PubChem ID:71310103
Update Time:2025-04-18

1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI)
    • 1,1,4,4-tetradeuterio-2,3-bis(trideuteriomethyl)buta-1,3-diene
    • 2,3-DIMETHYL-1,3-BUTADIENE, [D10]
    • 2 3-DIMETHYL-1 3-BUTADIENE-D10 98 ATOM
    • 2,3-Bis[(~2~H_3_)methyl](~2~H_4_)buta-1,3-diene
    • 2,3-Dimethyl-1,3-butadiene-d10, >=98 atom % D, >=99% (CP), contains hydroquinone as stabilizer
    • DTXSID70746064
    • 151832-72-3
    • Inchi: 1S/C6H10/c1-5(2)6(3)4/h1,3H2,2,4H3/i1D2,2D3,3D2,4D3
    • InChI Key: SDJHPPZKZZWAKF-ZRKGKEHVSA-N
    • SMILES: C(=C(/[2H])\[2H])(\C([2H])([2H])[2H])/C(=C(\[2H])/[2H])/C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 92.141017778g/mol
  • Monoisotopic Mass: 92.141017778g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 66
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.815 g/mL at 25 °C(lit.)
  • Melting Point: −76 °C(lit.)
  • Boiling Point: 68-69 °C(lit.)
  • Flash Point: -22 °C
  • Refractive Index: n20/D 1.436(lit.)
  • Solubility: Not determined

1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Security Information

  • Hazardous Material transportation number:UN 3295 3/PG 2
  • Hazard Category Code: 11
  • Safety Instruction: 16-29-33-23
  • Hazardous Material Identification: F
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